Cas no 33349-46-1 (3,3'-Bipyridine, 1-oxide)
3,3'-Bipyridine, 1-oxide structure
Product Name:3,3'-Bipyridine, 1-oxide
CAS No:33349-46-1
MF:C10H8N2O
MW:172.18332195282
CID:1456970
PubChem ID:12299153
Update Time:2025-04-20
3,3'-Bipyridine, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Bipyridine, 1-oxide
- 1-oxido-3-pyridin-3-ylpyridin-1-ium
- 3,3'-dipyridyl N-oxide
- [3,3'-Bipyridine]1-oxide
- 33349-46-1
- [3,3'-Bipyridine] 1-oxide
- DTXSID60486144
-
- Inchi: 1S/C10H8N2O/c13-12-6-2-4-10(8-12)9-3-1-5-11-7-9/h1-8H
- InChI Key: XYTGGOOIYSHNGQ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC=C(C=1)C1C=NC=CC=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 39.83
3,3'-Bipyridine, 1-oxide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
33349-46-1 (3,3'-Bipyridine, 1-oxide) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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